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Compound of Interest

Compound Name: C.l. Acid Blue 199

Cat. No.: B1172416

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)
for C.1. Acid Blue 199 (CAS No. 12219-28-2) is not readily available in the public domain. This
document summarizes the limited information found for this specific substance and provides a
detailed safety overview for the closely related compound, C.I. Direct Blue 199 (CAS No.
12222-04-7), to serve as an illustrative guide. It is crucial to obtain the specific SDS from the
supplier before handling any chemical.

Introduction to C.I. Acid Blue 199

C.l. Acid Blue 199 is a dye used in the textile industry for wool, silk, and polyamide fibers.[1]
There is considerable confusion in publicly available data between C.I. Acid Blue 199 (CAS
No. 12219-28-2) and C.I. Direct Blue 199 (CAS No. 12222-04-7). While sometimes used
interchangeably, they are distinct chemical entities. Due to the lack of detailed safety
information for C.I. Acid Blue 199, this guide will focus on the available data for C.I. Direct Blue
199 as a representative example of a phthalocyanine dye.

C.l. Direct Blue 199: A Detailed Safety Profile

C.l. Direct Blue 199 is a bright blue, water-soluble dye belonging to the phthalocyanine class.
[2][3] It finds applications in dyeing cellulose fibers, silk, leather, and paper.[2][4]

Chemical and Physical Properties
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The following table summarizes the key physical and chemical properties of C.I. Direct Blue

199.
Property Value Reference
Appearance Blue Powder [5]
Odor Odorless [5]
pH 75 [5]
Melting Point 100 °C / 212 °F [6]

Water Solubility

20 g/L (at 20 °C)

[2]

Vapor Pressure

Negligible

[5]

Toxicological Information

The toxicological profile of C.I. Direct Blue 199 indicates that it is generally of low acute toxicity.

Endpoint Result Species Reference

Acute Oral Toxicity

>2000 mg/k Rat 71[8
(LD50) a/kg [718]
Skin Irritation Unlikely to be irritating  Not specified [7]
Eye Irritation Irritating to eyes Not specified [7]

Hazard Identification and Classification

C.l. Direct Blue 199 is classified as hazardous under the OSHA Hazard Communication
Standard.
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Hazard Class Category Hazard Statement

H319: Causes serious eye

Serious Eye lIrritation 2 L

Irritation
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

) May form combustible dust
Combustible Dust . o
concentrations in air

(Data compiled from various Safety Data Sheets)[9][10]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical properties of C.I. Direct Blue
199 are not provided in standard safety data sheets. However, standardized methods, such as
those from the Organisation for Economic Co-operation and Development (OECD), are
typically employed.

Acute Oral Toxicity - OECD Test Guideline 423

The Acute Toxic Class Method (OECD 423) is a stepwise procedure used to assess the acute
oral toxicity of a substance.[11][12] The method is designed to classify a substance into a
toxicity category with the use of a minimal number of animals.[11]

Methodology Overview:

o A small group of animals (typically three) of a single sex (usually females) are dosed at a
starting level selected from a series of fixed doses (5, 50, 300, or 2000 mg/kg body weight).
[13]

e The animals are observed for a defined period (typically 14 days) for signs of toxicity and
mortality.[14]

o Depending on the outcome, the test is either stopped, or another group of animals is dosed
at a higher or lower fixed dose.[13]
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e The classification is determined by the dose at which mortality or evident toxicity is observed.
[11]

Water Solubility - OECD Test Guideline 105

The water solubility of a substance is determined using methods described in OECD Test
Guideline 105.[15][16][17] The choice of method depends on the expected solubility of the
substance.

Methodology Overview (Flask Method for solubilities > 10-2 g/L):
e An excess amount of the test substance is added to water in a flask.[18]

e The mixture is agitated at a constant temperature (e.g., 20 °C) until equilibrium is reached.
[16][19]

e The concentration of the substance in the aqueous phase is then determined by a suitable
analytical method.[19]

Safety and Handling
Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the appropriate PPE for handling C.1.
Direct Blue 199. The following provides general guidance.

Caption: Personal Protective Equipment (PPE) selection workflow.

First-Aid Measures

In case of exposure to C.I. Direct Blue 199, the following first-aid measures should be taken.

Caption: First-aid measures for exposure.

Fire-Fighting Measures

C.l. Direct Blue 199 is a combustible powder and may form explosive dust clouds in the air.[7]

El
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» Suitable Extinguishing Media: Water mist, foam, carbon dioxide, and dry chemical agents.[7]
e Unsuitable Extinguishing Media: Avoid using a water jet, as it may create dust clouds.[9]

e Hazardous Combustion Products: May produce noxious fumes, including carbon and
nitrogen oxides.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA).

[51(€]

Handling and Storage

« Handling: Avoid generating dust.[5] Use in a well-ventilated area and wash hands thoroughly
after handling.[5][9]

o Storage: Store in a cool, dry, well-ventilated place in tightly closed containers.[5] Keep away
from strong oxidizing agents, strong acids, and strong bases.[9]

Spill Response

In the event of a spill, the following workflow should be followed to ensure safety and proper
cleanup.

Caption: Spill response workflow.

Conclusion

This technical guide has synthesized the available safety information for C.I. Direct Blue 199 as
a comprehensive surrogate for the requested C.I. Acid Blue 199, for which detailed data is
scarce. The provided tables and diagrams offer a clear and structured overview of the hazards,
handling procedures, and emergency responses associated with this type of dye. Researchers,
scientists, and drug development professionals are strongly advised to always consult the
specific Safety Data Sheet provided by the manufacturer for any chemical they handle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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